2-((1-(2-morpholinoethyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)-N-(3-(trifluoromethyl)phenyl)acetamide

• IUPAC Name: 2-[[1-(2-morpholin-4-ylethyl)-2-oxo-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl]sulfanyl]-N-[3-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C22H25F3N4O3S/c23-22(24,25)15-3-1-4-16(13-15)26-19(30)14-33-20-17-5-2-6-18(17)29(21(31)27-20)8-7-28-9-11-32-12-10-28/h1,3-4,13H,2,5-12,14H2,(H,26,30)
• InChI Key: AVXMZLXKSFJMNE-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)N(C(=O)N=C2SCC(=O)NC3=CC=CC(=C3)C(F)(F)F)CCN4CCOCC4
• Molecular Formula: C22H25F3N4O3S
• Molecular Weight: 482.5 g/mol
• CAS No.: 898444-43-4

Description

2-((1-(2-morpholinoethyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)-N-(3-(trifluoromethyl)phenyl)acetamide is a useful research compound. Its molecular formula is C22H25F3N4O3S and its molecular weight is 482.52. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

Research has indicated that derivatives of 2-((1-(2-morpholinoethyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)-N-(3-(trifluoromethyl)phenyl)acetamide show promising antimicrobial properties. For example, a study demonstrated the synthesis of novel pyrimidine-triazole derivatives from a morpholin-3-one molecule, highlighting their antimicrobial activity against selected bacterial and fungal strains (Majithiya & Bheshdadia, 2022). Another study synthesized 2-[[5-alkyl/aralkyl-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamides, which were also screened for antimicrobial activity, showing varying effectiveness against microbial species (Gul et al., 2017).

Antifungal Agents

Compounds related to 2-(2-oxo-morpholin-3-yl)-acetamide derivatives have been identified as effective antifungal agents. A study highlighted their efficacy against Candida and Aspergillus species, with optimization leading to improved plasmatic stability and broad antifungal activity (Bardiot et al., 2015).

Insecticidal Activity

Research into pyridine derivatives, including compounds related to this compound, has shown significant insecticidal activity. One study synthesized and evaluated the insecticidal effectiveness of such derivatives, finding some to be considerably effective (Bakhite et al., 2014).

Antitumor Activity

Morpholine-based heterocycles, including derivatives of the specified compound, have been synthesized and evaluated for antitumor properties. A study found that certain synthesized compounds displayed promising in vitro activity against human cancer cell lines (Muhammad et al., 2017).